N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide

• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H16N4O/c25-20(15-6-9-21-10-7-15)24-19(14-4-2-1-3-5-14)17-12-16-8-11-22-13-18(16)23-17/h1-13,19,23H,(H,24,25)
• InChI Key: VRPOFZBAAREAFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC3=C(N2)C=NC=C3)NC(=O)C4=CC=NC=C4

Description

N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide is a useful research compound. Its molecular formula is C20H16N4O and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure described for Example 43 with isonicotinic acid at room temperature, the reaction was stopped once 1-phenyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)methylamine was consumed as judged by TLC analysis. Upon addition of water a solid precipitated. The solid was collected by filtration and dried to provide N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide (58 mg, 44%) as an off-white solid: mp 182-192° C.; 1H NMR (300 MHz, CD3OD) δ6.34 (1H, s), 6.67 (1H, s), 7.30-7.55 (7H, m), 7.84-7.87 (2H, m), 8.04 (1H, d, J=5.7 Hz), 8.63 (1H, s), 8.69-8.71 (1H, m); ESI MS m/z 329 [C20H16N4O+H]+; HPLC (Method A) >99% (AUC) tR=14.1 min.